2-Methylpropyl 4-{[(4,4-dioxido-3-phenyl-5,6-dihydro-1,4-oxathiin-2-yl)carbonyl]amino}benzoate

• Molecular Formula: C22H23NO6S
• Molecular Weight: 429.5 g/mol
• IUPAC Name: 2-methylpropyl 4-[(4,4-dioxo-5-phenyl-2,3-dihydro-1,4-oxathiine-6-carbonyl)amino]benzoate
• InChI: InChI=1S/C22H23NO6S/c1-15(2)14-29-22(25)17-8-10-18(11-9-17)23-21(24)19-20(16-6-4-3-5-7-16)30(26,27)13-12-28-19/h3-11,15H,12-14H2,1-2H3,(H,23,24)
• InChI Key: XDLSSBOHJQKVLI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC(=O)C1=CC=C(C=C1)NC(=O)C2=C(S(=O)(=O)CCO2)C3=CC=CC=C3

Description

2-Methylpropyl 4-{[(4,4-dioxido-3-phenyl-5,6-dihydro-1,4-oxathiin-2-yl)carbonyl]amino}benzoate is a heterocyclic compound featuring a 1,4-oxathiin core substituted with a phenyl group at position 3 and a 4,4-dioxido moiety. The molecule also contains a benzoate ester linked via an amide bond to the oxathiin ring. This structure combines sulfur and oxygen heteroatoms within a six-membered ring, which may confer unique electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methylpropyl 4-{[(4,4-dioxido-3-phenyl-5,6-dihydro-1,4-oxathiin-2-yl)carbonyl]amino}benzoate typically involves multiple steps. One common method includes the reaction of 4-aminobenzoic acid with 4,4-dioxido-3-phenyl-5,6-dihydro-1,4-oxathiin-2-carbonyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then esterified with 2-methylpropanol under acidic conditions to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield. The reaction conditions are carefully controlled to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

2-Methylpropyl 4-{[(4,4-dioxido-3-phenyl-5,6-dihydro-1,4-oxathiin-2-yl)carbonyl]amino}benzoate can undergo various chemical reactions, including:

Oxidation: The oxathiin ring can be oxidized to form sulfone derivatives.

Reduction: The carbonyl group can be reduced to form alcohol derivatives.

Substitution: The phenyl group can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like bromine or nitric acid under acidic conditions.

Major Products

The major products formed from these reactions include sulfone derivatives, alcohol derivatives, and substituted phenyl derivatives, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

2-Methylpropyl 4-{[(4,4-dioxido-3-phenyl-5,6-dihydro-1,4-oxathiin-2-yl)carbonyl]amino}benzoate has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its potential antiviral and antibacterial properties.

Industry: Used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Methylpropyl 4-{[(4,4-dioxido-3-phenyl-5,6-dihydro-1,4-oxathiin-2-yl)carbonyl]amino}benzoate involves its interaction with specific molecular targets. For example, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The oxathiin ring and phenyl group play crucial roles in its binding affinity and specificity .

Comparison with Similar Compounds

Structural Comparison with Analogous Compounds

Benzo-Fused Heterocycles

The target compound’s 1,4-oxathiin ring distinguishes it from benzo[b][1,4]oxazin derivatives (e.g., 6-(2-amino-6-(substituted-phenyl)pyrimidin-4-yl)-4-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one), which lack sulfur and instead feature an oxygen-nitrogen system .

Thiadiazole Derivatives

Compounds like 4-phenyl-5-aryloxy-1,2,3-thiadiazoles (e.g., 3a-e) share sulfur-containing heterocycles but differ in ring size (five-membered vs. six-membered) and substitution patterns. Thiadiazoles often exhibit higher reactivity due to strained rings, whereas the target compound’s 1,4-oxathiin may offer greater conformational flexibility .

Spiro and Benzothiazol-Containing Compounds

Spiro structures such as 8-(4-dimethylamino-phenyl)-9-(6-R-benzothiazol-2-yl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione feature fused benzothiazol groups and complex stereochemistry. While the target compound lacks a spiro system, its phenyl and ester substituents may similarly influence solubility and intermolecular interactions .

Physicochemical Properties and Characterization

Spectroscopic Analysis

• 1H NMR : The target compound’s aromatic protons (phenyl, benzoate) and methylpropyl ester signals would align with patterns observed in benzo-fused heterocycles .
• IR : Stretching vibrations for the amide (≈1650 cm⁻¹) and sulfonyl (≈1300–1150 cm⁻¹) groups would be critical markers, similar to spiro compounds in .
• Mass Spectrometry : High-resolution mass data would confirm the molecular ion (M⁺) and fragmentation patterns, as demonstrated for oxazin derivatives .

Biological Activity

2-Methylpropyl 4-{[(4,4-dioxido-3-phenyl-5,6-dihydro-1,4-oxathiin-2-yl)carbonyl]amino}benzoate is a complex organic compound with notable structural features that suggest potential biological activities. This article reviews the biological activity of this compound based on diverse research findings, including its synthesis, mechanism of action, and therapeutic potential.

Chemical Structure and Properties

The compound has the following molecular characteristics:

• Molecular Formula : C22H23NO6S
• Molecular Weight : 429.5 g/mol
• CAS Number : 1144473-80-2

Its structure includes a thiazole ring and an oxathiin moiety, which are known to contribute to various biological activities. The presence of both dioxido and carbonyl functionalities indicates possible reactivity with biological targets.

The biological activity of 2-Methylpropyl 4-{[(4,4-dioxido-3-phenyl-5,6-dihydro-1,4-oxathiin-2-yl)carbonyl]amino}benzoate is primarily attributed to its ability to interact with cellular targets such as proteins and enzymes. The oxathiin moiety is particularly noted for its role in mediating cytotoxic effects against cancer cells.

Anticancer Properties

Research has indicated that compounds similar to 2-Methylpropyl 4-{[(4,4-dioxido-3-phenyl-5,6-dihydro-1,4-oxathiin-2-yl)carbonyl]amino}benzoate exhibit significant antiproliferative activity against various cancer cell lines. For instance:

Compound	Cell Line	IC50 (nM)
Compound A	A549 (lung cancer)	0.35
Compound B	MCF7 (breast cancer)	0.5
Compound C	HT29 (colon cancer)	20.2

These findings suggest that the compound may inhibit microtubule formation or induce apoptosis in malignant cells.

Cytotoxicity Studies

In vitro studies have demonstrated that while the compound exhibits potent activity against cancer cells, it shows low toxicity in non-tumoral cells. For example:

Cell Type	IC50 (µM)
Peripheral Blood Lymphocytes (PBL)	>10
Human Umbilical Endothelial Cells (HUVECs)	>100

This indicates a favorable therapeutic index, making it a candidate for further development in cancer therapy.

Case Studies and Research Findings

• Study on Antiproliferative Activity : A study evaluated the antiproliferative effects of several derivatives of oxathiin compounds against different cancer cell lines. The results highlighted that modifications in substituents significantly altered the potency of these compounds. For instance, the introduction of electron-withdrawing groups enhanced activity in certain derivatives while reducing it in others .
• Mechanistic Insights : Further investigations into the mechanism revealed that compounds with similar structures could disrupt microtubule dynamics or induce cell cycle arrest at specific phases, leading to apoptosis in cancerous cells.
• Comparative Analysis : Comparative studies with structurally related compounds showed that variations in the phenyl group or additional functional groups could lead to substantial differences in biological activity, emphasizing the importance of structural optimization for enhancing therapeutic efficacy.